Cas no 316812-98-3 ()

316812-98-3 structure
structure
Product Name:
CAS No:316812-98-3
MF:C11H19NO3
MW:213.273463487625
CID:6772049
PubChem ID:102237913
Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C11H19NO3/c1-8-6-7-9(2)15-12(8)10(13)14-11(3,4)5/h6-9H,1-5H3/t8-,9+/m1/s1
    • InChI Key: QFMAVQVTZZPPMX-BDAKNGLRSA-N
    • SMILES: O1[C@@H](C)C=C[C@@H](C)N1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 213.13649347g/mol
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.8Ų
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